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Compound of Interest

Compound Name:
2-Methoxyacetimidamide

hydrochloride

Cat. No.: B167540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Methoxyacetimidamide hydrochloride (CAS No: 1903-91-9). Due to the limited availability of

direct experimental data for this specific compound, this document leverages information on

the closely related analogue, acetamidine hydrochloride, to provide insights into its expected

physicochemical properties. The experimental protocols described herein are standard

methodologies applicable for the precise determination of these properties.

Core Compound Properties
Property Value/Information Source

CAS Number 1903-91-9 [1][2]

Molecular Formula C3H9ClN2O [1]

Molecular Weight 124.57 g/mol [1]

Appearance
Expected to be a white to off-

white crystalline solid.

Inferred from similar

compounds

Storage
Inert atmosphere, room

temperature.
[1]
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Predicted Solubility Profile
Quantitative solubility data for 2-Methoxyacetimidamide hydrochloride is not readily

available in published literature. However, based on its structure as a hydrochloride salt of a

small organic molecule and data for the analogue acetamidine hydrochloride, a qualitative

solubility profile can be predicted. Acetamidine hydrochloride is known to be soluble in water

and alcohol.[3][4][5]

Table 1: Predicted Qualitative Solubility of 2-Methoxyacetimidamide Hydrochloride

Solvent Predicted Solubility Rationale

Water Soluble to Very Soluble

The presence of the

hydrochloride salt and polar

functional groups (amine,

ether) suggests good aqueous

solubility.

Ethanol Soluble

Small organic alcohols are

generally good solvents for

polar organic salts.

Methanol Soluble

Similar to ethanol, methanol is

a polar protic solvent expected

to solubilize the compound.

Acetone Sparingly Soluble to Insoluble

Acetone is a less polar solvent

compared to water and

alcohols.

Diethyl Ether Insoluble

As a nonpolar aprotic solvent,

diethyl ether is unlikely to

dissolve a polar salt.

Hexane Insoluble

A nonpolar solvent, not

suitable for dissolving polar

salts.
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The stability of 2-Methoxyacetimidamide hydrochloride is a critical parameter for its

handling, storage, and application in synthesis. Like other amidine hydrochlorides, it is

expected to be susceptible to hydrolysis, particularly in aqueous solutions. Acetamidine

hydrochloride, for instance, undergoes hydrolysis to acetic acid and ammonia in water.[4]

Forced degradation studies are essential to understand the degradation pathways and to

develop stability-indicating analytical methods.[6] The International Council for Harmonisation

(ICH) Q1A(R2) guidelines recommend exposing the drug substance to various stress

conditions.[6]

Table 2: Recommended Conditions for Forced Degradation Studies of 2-
Methoxyacetimidamide Hydrochloride

Stress Condition Typical Parameters Purpose

Acid Hydrolysis
0.1 M HCl, room temperature

to 60°C

To evaluate stability in acidic

conditions.

Base Hydrolysis
0.1 M NaOH, room

temperature to 60°C

To assess susceptibility to

basic degradation.

Oxidative Degradation 3% H2O2, room temperature
To identify potential oxidation

products.

Thermal Degradation Dry heat, e.g., 70°C

To determine the effect of

temperature on the solid-state

stability.

Photostability
Exposure to light (ICH Q1B

guidelines)

To assess degradation upon

light exposure.

Experimental Protocols
Solubility Determination (Shake-Flask Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of a
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Preparation

Equilibration

Analysis

Weigh excess 2-Methoxyacetimidamide HCl

Add to a known volume of solvent

Agitate at constant temperature (e.g., 25°C)

Allow to reach equilibrium (e.g., 24-48 hours)

Filter the suspension to get a clear solution

Quantify the concentration of the solute (e.g., by HPLC-UV)

Calculate solubility (e.g., in mg/mL)

Click to download full resolution via product page

Figure 1. Workflow for solubility determination.

Forced Degradation Study Protocol
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This protocol is designed to investigate the stability of 2-Methoxyacetimidamide
hydrochloride under various stress conditions as recommended by ICH guidelines.

Stress Conditions

Prepare stock solution of 2-Methoxyacetimidamide HCl

Acidic
(e.g., 0.1 M HCl)

Basic
(e.g., 0.1 M NaOH)

Oxidative
(e.g., 3% H2O2)

Thermal
(Solid state, e.g., 70°C)

Photolytic
(ICH Q1B)

Analyze samples at time points by a stability-indicating method (e.g., HPLC)

Evaluate degradation
Identify degradation products

Click to download full resolution via product page

Figure 2. Forced degradation study workflow.

Signaling Pathways and Logical Relationships
As a synthetic building block, 2-Methoxyacetimidamide hydrochloride is not typically

involved in biological signaling pathways. Its primary relevance is in chemical synthesis, where

it serves as a precursor for various heterocyclic compounds.[7] The logical relationship in its

application is its conversion to other molecules.
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Figure 3. Synthetic utility of 2-Methoxyacetimidamide HCl.

Conclusion
While specific experimental data for 2-Methoxyacetimidamide hydrochloride is limited, a

reasonable prediction of its solubility and stability profile can be made based on its chemical

structure and comparison with the analogue acetamidine hydrochloride. It is anticipated to be

soluble in polar protic solvents and susceptible to hydrolysis. For any application in research

and development, it is imperative to determine the precise solubility and stability characteristics

through rigorous experimental work as outlined in this guide. The provided protocols offer a

robust framework for such investigations, ensuring compliance with standard scientific and

regulatory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b167540?utm_src=pdf-body-img
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1903-91-9|2-Methoxyacetimidamide hydrochloride|BLD Pharm [bldpharm.com]

2. 2-Methoxyacetimidamide hydrochloride｜CAS 1903-91-9｜3ASenrise｜製品詳細 [tci-
chemical-trading.com]

3. Acetamidine Hydrochloride|High-Purity Research Chemical [benchchem.com]

4. Acetamidine hydrochloride - Wikipedia [en.wikipedia.org]

5. Acetamidine hydrochloride - Sciencemadness Wiki [sciencemadness.org]

6. resolvemass.ca [resolvemass.ca]

7. 2-Methoxyacetimidamide hydrochloride [myskinrecipes.com]

To cite this document: BenchChem. [2-Methoxyacetimidamide Hydrochloride: A Technical
Guide to Solubility and Stability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167540#2-methoxyacetimidamide-hydrochloride-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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